Cas no 70442-25-0 (D-Mannose-6-phosphate Sodium Salt)

• Product Name: D-Mannose-6-phosphate Sodium Salt
• CAS No: 70442-25-0
• MF: C₆H₁₂NaO₉P
• MW: 282.117614746094
• CID: 855273
• PubChem ID: 23681585
• Update Time: 2025-06-13

D-Mannose-6-phosphate Sodium Salt Chemical and Physical Properties

Names and Identifiers

• D-MANNOSE 6-PHOSPHATE MONOSODIUM SALT
• D-mannose 6-phosphate monosodium
• SODIUM MANNOSE PHOSPHATE
• d-mannose 6-phosphate sodium salt
• D-MANNOSE6-PHOSPHATESODUMSALT
• D-MANNOSE 6-PHOSPHATE SODUM SALT,DIHYDRATE
• D-Mannose, 6-(dihydrogen phosphate), sodium salt (1:1)
• 70442-25-0
• Sodium (2R,3R,4S,5S)-2,3,4,5-tetrahydroxy-6-oxohexyl hydrogenphosphate
• R5Q39V6076
• sodium;[(2R,3R,4S,5S)-2,3,4,5-tetrahydroxy-6-oxohexyl] hydrogen phosphate
• Sodium mannose 6-phosphate
• SCHEMBL6942800
• Sodium D-mannose 6-phosphate
• Q27287827
• DTXSID001021526
• D-Mannose, 6-(dihydrogen phosphate), monosodium salt
• D-Mannose-6-phosphate sodium salt
• UNII-R5Q39V6076
• D-Mannose-6-phosphate Sodium Salt

• MDL： MFCD00135859
• Inchi： 1S/C6H13O9P.Na/c7-1-3(8)5(10)6(11)4(9)2-15-16(12,13)14;/h1,3-6,8-11H,2H2,(H2,12,13,14);/q;+1/p-1/t3-,4-,5-,6-;/m1./s1
• InChI Key： OBHLNVXMRZXIII-MVNLRXSJSA-M
• SMILES： P(=O)(O)([O-])OC[C@H]([C@H]([C@@H]([C@@H](C=O)O)O)O)O.[Na+]

Computed Properties

• Exact Mass: 282.01200
• Monoisotopic Mass: 282.01166324g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 274
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 168Ų

Experimental Properties

• PSA: 177.39000
• LogP: -2.82360

D-Mannose-6-phosphate Sodium Salt Security Information

• WGK Germany：3

Additional information on D-Mannose-6-phosphate Sodium Salt

Research Brief on D-Mannose-6-phosphate Sodium Salt (CAS: 70442-25-0): Recent Advances and Applications

D-Mannose-6-phosphate Sodium Salt (CAS: 70442-25-0) is a critical intermediate in glycobiology and metabolic pathways, with significant implications in therapeutic and diagnostic applications. Recent studies have highlighted its role in lysosomal targeting, glycosylation disorders, and as a potential therapeutic agent for metabolic diseases. This research brief synthesizes the latest findings on this compound, focusing on its biochemical properties, mechanisms of action, and emerging applications in biomedicine.

One of the most notable advancements in the study of D-Mannose-6-phosphate Sodium Salt is its application in enzyme replacement therapies (ERTs) for lysosomal storage disorders (LSDs). Researchers have demonstrated that this compound enhances the delivery of therapeutic enzymes to lysosomes by binding to the mannose-6-phosphate receptors (M6PRs) on cell surfaces. A 2023 study published in the Journal of Biological Chemistry revealed that modified forms of D-Mannose-6-phosphate Sodium Salt could improve the efficacy of ERTs by increasing enzyme uptake in target tissues, thereby reducing off-target effects.

In addition to its therapeutic potential, D-Mannose-6-phosphate Sodium Salt has been investigated for its role in cancer research. Recent findings indicate that this compound may inhibit tumor growth by interfering with glycolytic pathways essential for cancer cell proliferation. A preclinical study conducted by the National Cancer Institute (NCI) in 2024 showed that D-Mannose-6-phosphate Sodium Salt significantly reduced glucose uptake in aggressive breast cancer cell lines, suggesting a novel mechanism for metabolic targeting in oncology.

Furthermore, advancements in synthetic chemistry have enabled the large-scale production of high-purity D-Mannose-6-phosphate Sodium Salt, addressing previous challenges related to yield and scalability. A breakthrough paper in ACS Synthetic Biology (2023) detailed an enzymatic synthesis method that achieves over 90% purity, paving the way for broader industrial and clinical applications. This development is particularly relevant for pharmaceutical companies aiming to incorporate this compound into next-generation biologics.

Despite these promising developments, challenges remain in optimizing the pharmacokinetics and bioavailability of D-Mannose-6-phosphate Sodium Salt. Ongoing research is exploring nanoformulations and prodrug strategies to enhance its stability and tissue-specific delivery. Collaborative efforts between academia and industry, such as the EU-funded GlycoTarget project, are actively addressing these hurdles to accelerate translational outcomes.

In conclusion, D-Mannose-6-phosphate Sodium Salt (CAS: 70442-25-0) continues to be a focal point in glycobiology and precision medicine. Its dual role as a therapeutic agent and a research tool underscores its versatility, while recent technological advancements promise to unlock new clinical possibilities. Future studies should prioritize mechanistic insights and in vivo validation to fully realize its potential in treating metabolic and oncological diseases.